NADP monopotassium salt
Overview
Description
NADP monopotassium salt is a cofactor for dehydrogenases, such as glucose-6-phosphate dehydrogenase . It is used in a variety of diagnostic tests, such as for the determination of glucose and creatine kinase . The molecular formula is C21H27KN7O17P3 .
Molecular Structure Analysis
The molecular structure of NADP monopotassium salt consists of a nicotinamide adenine dinucleotide phosphate (NADP) molecule bound to a potassium ion . The molecular weight is 781.5 g/mol .Chemical Reactions Analysis
NADP monopotassium salt is involved in the transfer of a hydride between NADH and NADP+, which is crucial for many metabolic reactions . It also plays a role in the generation of NADPH, which is a substrate in anabolic reactions and a regulator of oxidative status .Physical And Chemical Properties Analysis
NADP monopotassium salt appears as a white crystalline powder . It has a molecular weight of 817.4 D (NADP: 743.4 D) . It is soluble in water .Scientific Research Applications
Oxidative Damage Mitigation
Research suggests that supplementing with NADP, disodium salt may help mitigate oxidative damage caused by free radicals . This could potentially benefit conditions such as aging, neurodegenerative diseases, and cardiovascular disorders .
Metabolomic Research
NADP monopotassium salt is used in metabolomic research studies . A method combining ion chromatography (IC) separation and high-resolution accurate-mass (HR/AM) spectrometry was developed to analyze and identify specific mass/charge . This method provides a fast, accurate, and sensitive way to detect NADH and NADPH, which are needed for metabolomic research studies .
Redox Function
Nicotinamide adenine dinucleotide (NAD+/NADH) and nicotinamide adenine dinucleotide phosphate (NADP+/NADPH) are important biological compounds that donate and accept electrons in many anabolic and catabolic functions . They participate in the Citric Acid Cycle to convert acetyl-CoA metabolized from fats, carbohydrates, and proteins into energy in the form of adenosine triphosphate .
Lipid, Fatty Acid, and Cholesterol Synthesis
NADP+ and NADPH provide the reducing power used for the synthesis of lipids, fatty acids, and cholesterol .
Immune Response
NADPH also reacts with Reactive Oxygen Species (ROS), and generates free radicals as part of the immune response . NADPH is a mediator that moderates calcium levels, gene expression, aging, and cell death .
Safety And Hazards
properties
IUPAC Name |
potassium;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N7O17P3.K/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t10-,11-,13-,14-,15-,16-,20-,21-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTBYWSDZWYADH-QYZPTAICSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)([O-])OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O)C(=O)N.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O)C(=O)N.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27KN7O17P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
781.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
NADP monopotassium salt | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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